Cas no 1806353-79-6 (1,4-Dibromo-3,5-difluoro-2-(difluoromethoxy)benzene)

• Product Name: 1,4-Dibromo-3,5-difluoro-2-(difluoromethoxy)benzene
• CAS No: 1806353-79-6
• MF: C₇H₂Br₂F₄O
• MW: 337.891794681549
• CID: 4977792
• Update Time: 2025-06-11

1,4-Dibromo-3,5-difluoro-2-(difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-3,5-difluoro-2-(difluoromethoxy)benzene

• Inchi： 1S/C7H2Br2F4O/c8-2-1-3(10)4(9)5(11)6(2)14-7(12)13/h1,7H
• InChI Key： TZIWOOVIBWBUNV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1OC(F)F)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 1,4-Dibromo-3,5-difluoro-2-(difluoromethoxy)benzene

1,4-Dibromo-3,5-difluoro-2-(difluoromethoxy)benzene

1,4-Dibromo-3,5-difluoro-2-(difluoromethoxy)benzene, also known by its CAS number 1806353-79-6, is a highly specialized organic compound with a complex structure and diverse applications. This compound is characterized by its bromine and fluorine substituents, which contribute to its unique chemical properties and reactivity. The presence of these halogens not only enhances its stability but also makes it a valuable intermediate in various synthetic processes.

The molecular structure of 1,4-Dibromo-3,5-difluoro-2-(difluoromethoxy)benzene consists of a benzene ring with bromine atoms at positions 1 and 4, fluorine atoms at positions 3 and 5, and a difluoromethoxy group at position 2. This arrangement creates a highly symmetrical molecule with significant electronic effects due to the electronegative nature of bromine and fluorine. Recent studies have highlighted the importance of such symmetry in influencing the compound's reactivity and selectivity in various chemical reactions.

One of the most notable applications of this compound is in the field of materials science, where it serves as a precursor for advanced polymers and high-performance materials. Its ability to undergo controlled polymerization under specific conditions has made it a key component in the development of novel materials with enhanced mechanical and thermal properties. For instance, researchers have utilized this compound to synthesize thermally stable polymers that find applications in aerospace and automotive industries.

In addition to its role in materials science, 1,4-Dibromo-3,5-difluoro-2-(difluoromethoxy)benzene has also been explored for its potential in pharmaceutical chemistry. The compound's unique electronic properties make it an ideal candidate for drug delivery systems, where precise control over drug release is critical. Recent advancements in nanotechnology have enabled the use of this compound as a building block for drug carriers that can target specific tissues or cells within the body.

The synthesis of this compound involves a multi-step process that requires careful control over reaction conditions to ensure high yield and purity. Key steps include bromination, fluorination, and methoxylation reactions, each of which demands expertise in organic synthesis techniques. The development of more efficient synthetic routes has been an active area of research, with recent breakthroughs focusing on the use of catalytic systems to enhance reaction efficiency and reduce environmental impact.

From an environmental standpoint, understanding the fate and transport of 1,4-Dibromo-3,5-difluoro-2-(difluoromethoxy)benzene in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, 1,4-Dibromo-3,5-difluoro-2-(difluoromethoxy)benzene, CAS number 1806353-79-6, stands as a testament to the ingenuity of modern chemistry. Its versatile structure and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to unlock new possibilities in materials science, pharmaceuticals, and beyond.